
Dimethoxy(methyl)octylsilane as a coupling
agent

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Dimethoxy(methyl)octylsilane

CAS No.: 85712-15-8

Cat. No.: B1587501

Get Quote

An In-depth Technical Guide to Dimethoxy(methyl)octylsilane as a Coupling Agent

Authored by: A Senior Application Scientist
Abstract
Dimethoxy(methyl)octylsilane is a versatile organofunctional silane that serves as a critical

coupling agent and surface modifier in numerous advanced material applications. Its unique

molecular structure, featuring hydrolyzable methoxy groups and a durable, hydrophobic octyl

chain, enables the formation of robust, low-energy surfaces on a variety of inorganic

substrates. This guide provides a comprehensive technical overview of its mechanism of

action, field-proven application protocols, and essential characterization techniques. It is

intended for researchers, scientists, and drug development professionals who require a deep,

practical understanding of how to leverage this silane to achieve desired material performance,

from enhancing biocompatibility to creating specialized chromatographic media.

Core Principles: Understanding the Molecular
Architecture
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Dimethoxy(methyl)octylsilane, also known as methyl-octyldimethoxysilane (CAS No: 85712-

15-8), is defined by its bifunctional nature.[1] The molecule consists of a central silicon atom

bonded to two key types of functional groups:

Hydrolyzable Groups (-OCH₃): Two methoxy groups serve as the reactive sites. In the

presence of water, these groups undergo hydrolysis to form reactive silanol groups (-Si-OH).

The choice of methoxy groups is significant; they hydrolyze more rapidly than their ethoxy

counterparts, which influences reaction kinetics and solution stability.[2]

Non-Hydrolyzable Groups (-CH₃, -C₈H₁₇): A methyl group and, more importantly, a long octyl

chain are covalently bonded to the silicon atom. These hydrocarbon groups are stable and

non-reactive in the coupling process. The octyl chain, in particular, imparts a pronounced

non-polar, hydrophobic character to the modified surface.

This dual functionality allows the molecule to act as a molecular bridge, covalently bonding to

inorganic surfaces via its silanol end while orienting its hydrophobic octyl tail outwards.

Physicochemical Properties
A summary of the key physical and chemical properties of Dimethoxy(methyl)octylsilane is

provided below for easy reference.

Property Value Reference

CAS Number 85712-15-8 [1][3]

Molecular Formula C₁₁H₂₆O₂Si [3]

Molecular Weight 218.41 g/mol [3]

Appearance Colorless clear liquid [4]

Boiling Point 199 °C [4]

Flash Point 90 °C [4]

Specific Gravity 0.86 g/mL (at 20°C) [4]

Refractive Index 1.42 (at 20°C) [4]
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The Mechanism of Covalent Surface Modification
The efficacy of dimethoxy(methyl)octylsilane as a coupling agent is rooted in a well-defined,

two-stage chemical process: hydrolysis followed by condensation.[2] Understanding this

mechanism is paramount for designing robust and reproducible surface modification protocols.

Stage 1: Hydrolysis (Activation)
The process is initiated when the silane is exposed to water, typically in a solvent system (e.g.,

an alcohol/water mixture). The methoxy groups (-OCH₃) react with water to form silanol groups

(-OH) and methanol as a byproduct. This reaction can be catalyzed by either acid or base.[5][6]

R-Si(OCH₃)₂ + 2H₂O ⇌ R-Si(OH)₂ + 2CH₃OH (Where R represents the methyl and octyl

groups)

The hydrolysis rate of methoxy silanes is faster than that of ethoxy silanes, allowing for quicker

activation but also demanding more controlled handling to prevent premature self-condensation

in solution.[2][7]

Stage 2: Condensation (Bonding)
Once the reactive silanol groups are formed, they readily undergo condensation reactions. This

proceeds via two competitive but complementary pathways:

Interfacial Bonding: The silanol groups form stable, covalent oxane bonds (e.g., Si-O-Metal)

with hydroxyl groups present on the surface of inorganic substrates like glass, silica, or metal

oxides. This is the primary mechanism for anchoring the coupling agent to the surface.[8][9]

Self-Condensation: Adjacent silanol groups on different silane molecules react with each

other to form a cross-linked polysiloxane network (Si-O-Si). This lateral polymerization

creates a durable, chemically resistant film on the substrate.[8][10]

The final, cured film is a robust, three-dimensional network covalently bonded to the substrate,

with the hydrophobic octyl chains oriented away from the surface.

Caption: Standard workflow for liquid-phase silanization.
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Validation: Characterization of the Silanized Surface
Confirmation of a successful surface modification is essential. A combination of techniques

should be employed to analyze the chemical composition, surface energy, and topography of

the coating. [11][12]

Technique Information Provided
Typical Result for
Octylsilane

Contact Angle Goniometry

Measures surface
wettability and energy. A
primary indicator of
success.

Water contact angle
increases significantly
(e.g., from <10° on clean
silica to >100°). [13][14]

XPS (X-ray Photoelectron

Spectroscopy)

Determines elemental

composition and chemical

bonding states at the surface.

Confirms presence of Si 2p, C

1s, and O 1s peaks

corresponding to the silane

layer. [12][15]

ATR-FTIR Spectroscopy
Identifies chemical functional

groups.

Shows characteristic C-H

stretching peaks (~2850-2960

cm⁻¹) from the octyl chains.

[11]

Ellipsometry
Measures the thickness of the

deposited film.

Typically reveals a monolayer

thickness of ~1-2 nm. [11]

| AFM (Atomic Force Microscopy) | Images surface topography and roughness. | Can show

changes in surface morphology and confirm uniform coverage. [16]|

Applications in Drug Development and Research
The ability to precisely control surface chemistry with dimethoxy(methyl)octylsilane opens up

numerous applications:

Reversed-Phase Chromatography: The octyl-functionalized surface acts as a non-polar

stationary phase (C8) for the separation of analytes.
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Surface Passivation: Coating glass vials, pipette tips, and microfluidic devices creates a

hydrophobic, low-adhesion surface that minimizes the non-specific binding of proteins and

other biomolecules, thereby reducing sample loss.

Biomaterial Modification: Used to impart hydrophobicity to medical devices and implants,

which can influence protein adsorption and cellular interaction, thereby improving

biocompatibility.

Moisture Barrier: The dense, non-polar monolayer serves as an effective barrier against

moisture, protecting sensitive electronic components or materials from corrosion. [17]

Safety and Handling
As a reactive chemical, proper handling of dimethoxy(methyl)octylsilane is crucial.

Hazards: The compound is an irritant to the skin and eyes. [4][18][19]The hydrolysis

byproduct, methanol, is toxic and flammable. [20]* Precautions: Always handle in a well-

ventilated fume hood. Wear appropriate personal protective equipment (PPE), including

safety goggles, lab coat, and chemical-resistant gloves (e.g., nitrile). [18][19]* Storage: Store

in a cool, dry place under an inert atmosphere (e.g., argon or nitrogen) to prevent premature

hydrolysis due to atmospheric moisture. [4]
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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